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Compound of Interest

Compound Name: 2-Propyl-1,3-oxathiolane

Cat. No.: B15482759 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of

personnel and the protection of the environment. This guide provides essential safety and

logistical information for the proper disposal of 2-Propyl-1,3-oxathiolane, tailored for

researchers, scientists, and drug development professionals.

Key Safety and Hazard Information
2-Propyl-1,3-oxathiolane is a flammable liquid and vapor that can cause serious eye irritation

and may lead to drowsiness or dizziness.[1] Adherence to proper handling and disposal

protocols is critical to mitigate these risks.
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Property Data Reference

GHS Hazard Statements

H225: Highly flammable liquid

and vapour. H319: Causes

serious eye irritation. H336:

May cause drowsiness or

dizziness.

[1]

GHS Pictograms Flame, Exclamation mark [1]

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Keep away from heat

and sources of ignition. Handle

and store under inert gas.

[1]

Incompatibilities Strong oxidizing agents. [2]

Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of 2-Propyl-1,3-
oxathiolane waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.[3]

Conduct all handling and disposal operations within a certified chemical fume hood to avoid

inhalation of vapors.[2]

Ensure an emergency eyewash station and safety shower are readily accessible.[3]

Keep away from heat, sparks, open flames, and hot surfaces. Use only non-sparking tools.

[1]

2. Waste Segregation and Containerization:
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Designate a specific, properly labeled waste container for 2-Propyl-1,3-oxathiolane and its

contaminated materials.

The container must be chemically compatible with the waste and have a secure, leak-proof

closure.[4]

Do not mix 2-Propyl-1,3-oxathiolane waste with incompatible chemicals, such as strong

oxidizing agents.[2][5]

Waste containers should be filled to no more than 90% of their capacity.[6]

3. Waste Collection and Storage:

Collect all waste, including unused 2-Propyl-1,3-oxathiolane, contaminated consumables

(e.g., pipette tips, wipes), and rinsing solvents, in the designated waste container.

Store the sealed waste container in a designated satellite accumulation area (SAA).[5]

The SAA must be in a well-ventilated area, away from ignition sources, and inspected weekly

for any signs of leakage.[4][5]

4. Disposal Procedure:

All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Do not dispose of 2-Propyl-1,3-oxathiolane down the drain or in regular trash.[4]

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

typically involves completing a waste manifest form detailing the contents of the container.

5. Spill and Emergency Procedures:

In case of a spill, evacuate the area and eliminate all ignition sources.[1]

For small spills, absorb the material with a non-combustible absorbent (e.g., vermiculite, dry

sand) and place it in the designated waste container.
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For large spills, or if you are unsure how to proceed, contact your institution's EHS office

immediately.

In case of eye contact, immediately flush with plenty of water for at least 15 minutes and

seek medical attention.[2] If inhaled, move to fresh air and seek medical attention.[1]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-Propyl-1,3-
oxathiolane.

Figure 1: 2-Propyl-1,3-oxathiolane Disposal Workflow

In Case of Emergency

Step 1: 
Don Personal Protective Equipment (PPE)

Step 2: 
Handle waste in a chemical fume hood

Step 3: 
Segregate 2-Propyl-1,3-oxathiolane waste

Step 4: 
Use a labeled, compatible waste container

Step 5: 
Store sealed container in a Satellite Accumulation Area (SAA)

Step 6: 
Arrange for pickup by Environmental Health & Safety (EHS)

Emergency: Spill or Exposure

Follow Emergency Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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